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Compound of Interest

Compound Name: Acid Brown 14

Cat. No.: B1668934

This technical guide provides a comprehensive overview of Acid Brown 14 (C.1. 20195), a
double azo dye. The information is intended for researchers, scientists, and professionals in
drug development and related fields, offering detailed data on its chemical and physical
properties, synthesis, and performance characteristics.

Core Properties of Acid Brown 14

Acid Brown 14 is a water-soluble anionic dye primarily used in the textile and leather

industries.[1][2] Its chemical structure, belonging to the double azo class, imparts a reddish-
brown hue.[3][2][4]

A summary of the key quantitative data for Acid Brown 14 is presented below for easy
reference and comparison.
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Property Value References
C.l. Name Acid Brown 14

C.l. Number 20195 [3114]

CAS Number 5850-16-8 [4][5][6]
Molecular Formula C26H16N4Naz20sS:2 [41516171
Molecular Weight 622.54 g/mol [B114]115]1[6][7]
Appearance Red-brown powder [3161[7]

Chemical Class

Double Azo

[3]4]

Water Solubility

1.55 g/L at 20°C

(31718l

Experimental Protocols

Detailed methodologies for the synthesis and performance evaluation of Acid Brown 14 are
crucial for its application in research and development.

The manufacturing process for Acid Brown 14 involves a diazotization and coupling reaction.

[4]°]

Materials:

4-Aminonaphthalene-1-sulfonic acid

Sodium nitrite

Hydrochloric acid

Resorcinol

Sodium carbonate

Sodium chloride

Procedure:
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» Diazotization: Two molar equivalents of 4-Aminonaphthalene-1-sulfonic acid are diazotized.
This is achieved by dissolving the sulfonic acid in a sodium carbonate solution, followed by
the addition of sodium nitrite. This solution is then slowly added to a mixture of hydrochloric
acid and ice, maintaining a temperature of 0-5°C. The reaction is allowed to proceed for one
hour.

e Coupling: The resulting diazo compound is then coupled with resorcinol. The solution of the
coupling component is slowly added to the diazo derivative solution at a temperature of 10-
15°C and a pH of 4-4.5, maintained with sodium acetate.

« |solation: Upon completion of the reaction, the pH is raised to 8-8.5 with sodium carbonate.
The dye is then precipitated from the solution using sodium chloride, filtered, and dried under
vacuum at 40°C.[10]

The durability of the color on textiles is evaluated through standardized fastness tests.[3]

1. Light Fastness (ISO 105-B02): This test determines the resistance of the color to fading
when exposed to an artificial light source that mimics natural daylight.[3]

2. Washing Fastness (ISO 105-C06): This procedure assesses the color's resistance to
domestic or commercial laundering.[3] A dyed textile sample is agitated in a soap solution,
rinsed, and dried. The change in color of the textile and the staining of adjacent undyed fabrics
are evaluated.

3. Perspiration Fastness (ISO 105-E04): This test evaluates the color's resistance to the effects
of simulated human perspiration.[3] The dyed fabric is treated with two different solutions, one
acidic and one alkaline, to simulate perspiration. The samples are then placed in a device that
applies constant pressure and are heated. The color change and staining of adjacent fabrics
are then assessed.

Visualized Workflows and Pathways

Diagrams illustrating the synthesis and experimental workflows provide a clear visual
representation of the processes involved.
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Caption: Synthesis workflow for Acid Brown 14.
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Caption: Experimental workflows for dye performance testing.
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Applications and Toxicological Profile

Acid Brown 14 is primarily used for dyeing protein fibers such as wool and silk, as well as
polyamide fibers like nylon.[11][1] It also finds application in coloring leather.[1][4][9]

From a toxicological perspective, Acid Brown 14 is considered non-toxic, with an oral LD50 in
rats of over 2000 mg/kg.[12] It is not reported to be a primary skin or mucous membrane
irritant.[12] However, as with many dyes, it is recommended to handle it with appropriate
protective equipment to avoid direct contact.[8][12] Recent research has also explored its
removal from wastewater using adsorbents, highlighting its environmental relevance as a water
pollutant.[9][13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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